Cas no 22014-04-6 (2-(2-ethylpiperidin-1-yl)ethan-1-amine)

• Product name: 2-(2-ethylpiperidin-1-yl)ethan-1-amine
• CAS No: 22014-04-6
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 892532
• PubChem ID: 6422628

2-(2-ethylpiperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ETHYL-PIPERIDIN-1-YL)-ETHYLAMINE
• 2-(2-ethylpiperidyl)ethylamine
• AC1O4YE9
• CTK4E8257
• MolPort-001-995-082
• SBB044880
• SureCN5009345
• 2-(2-ethylpiperidin-1-yl)ethan-1-amine
• A1-52281
• ALBB-005363
• AKOS000265089
• MFCD03030384
• LS-02008
• STK503372
• 22014-04-6
• F2187-2184
• SCHEMBL5009345
• 2-(2-ethylpiperidin-1-yl)ethanamine
• DTXSID70423661
• SB41351
• AKOS016037570
• 2-(2-Ethyl-1-piperidinyl)ethanamine, AldrichCPR
• 1-(2-aminoethyl)-2-ethylpiperidine
• EN300-76305
• G62758
• N-(2-Aminoethyl)-2-ethylpiperidine

• MDL： MFCD03030384
• Inchi： InChI=1S/C9H20N2/c1-2-9-5-3-4-7-11(9)8-6-10/h9H,2-8,10H2,1H3
• InChI Key： AKORAGHXVCPPSO-UHFFFAOYSA-N
• SMILES： CCC1CCCCN1CCN

Computed Properties

• Exact Mass: 156.1628
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 214.1±8.0 °C at 760 mmHg
• Flash Point: 80.1±13.6 °C
• PSA: 29.26
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(2-ethylpiperidin-1-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-ethylpiperidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(2-ethylpiperidin-1-yl)ethan-1-amine (CAS No. 22014-04-6): Properties, Applications, and Industry Insights

2-(2-ethylpiperidin-1-yl)ethan-1-amine, identified by its CAS number 22014-04-6, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This amine derivative features a unique piperidine-ethylamine hybrid structure, making it valuable for synthetic applications. In this article, we explore its molecular characteristics, synthesis pathways, and emerging uses while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s molecular formula, C₉H₂₀N₂, highlights its potential as a building block for bioactive molecules. Researchers are investigating its role in designing central nervous system (CNS) therapeutics, leveraging its piperidine moiety—a common pharmacophore in neuroactive drugs. Recent studies also link derivatives of 2-(2-ethylpiperidin-1-yl)ethan-1-amine to enzyme modulation, aligning with the growing demand for targeted small-molecule therapies.

Synthesis of CAS 22014-04-6 typically involves reductive amination or nucleophilic substitution, with emphasis on atom economy—a hot topic in sustainable chemistry. Innovations like flow chemistry and catalytic hydrogenation are being adopted to improve yield and reduce waste, addressing the industry’s shift toward eco-friendly processes. These advancements resonate with search trends around "green synthesis methods 2024" and "scalable amine production."

Beyond pharmaceuticals, 2-(2-ethylpiperidin-1-yl)ethan-1-amine finds niche applications in material science, particularly in polymer crosslinking and surfactant formulations. Its dual amine functionality enables chelation and surface modification, relevant to queries like "amine-based corrosion inhibitors" and "smart coatings." Regulatory compliance (e.g., REACH, FDA guidelines) is another focal area, as users frequently search for "CAS 22014-04-6 safety data."

Analytical characterization of this compound employs GC-MS, NMR, and HPLC, techniques often queried alongside CAS numbers for purity verification. The rise of AI-assisted spectral analysis tools has further streamlined quality control, a trend reflected in searches for "automated chemical identification."

In conclusion, 2-(2-ethylpiperidin-1-yl)ethan-1-amine exemplifies the intersection of traditional organic chemistry and modern technological demands. Its versatility and alignment with sustainability goals and precision medicine underscore its relevance in contemporary research. For further details on supply chain availability or custom synthesis, consult specialized chemical databases or recent patents.